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Compound of Interest
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Cat. No.: B1371775 Get Quote

Introduction

Chinese Hamster Ovary (CHO) cells are the primary platform for the production of recombinant

therapeutic proteins. Optimizing cell culture media is crucial for enhancing CHO cell growth,

viability, and productivity. Amino acids are essential components of cell culture media, but

some, like histidine, can be consumed rapidly, while others may have limited solubility or

stability. Dipeptides, such as Glycyl-L-histidine (Gly-His), offer a promising solution to these

challenges. Gly-His is a dipeptide composed of glycine and L-histidine, which can serve as a

stable and highly soluble source of these two amino acids, potentially leading to improved

culture performance.

Key Benefits of Dipeptide Supplementation

Dipeptide supplementation in CHO cell culture offers several advantages over the use of free

amino acids:

Improved Solubility and Stability: Many amino acids have poor solubility at neutral pH,

complicating the preparation of concentrated feed solutions. Dipeptides are generally more

soluble and stable in solution, allowing for the formulation of more concentrated, pH-neutral

feeds.[1][2][3]

Reduced Byproduct Formation: The controlled release of amino acids from dipeptides can

lead to more efficient metabolism and a reduction in the accumulation of toxic byproducts like
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lactate and ammonia.[4] Studies on L-tyrosyl-L-histidine (a related histidine-containing

dipeptide) have shown decreased secretion of these byproducts.[4]

Enhanced Cell Growth and Viability: By providing a stable source of essential amino acids

and reducing metabolic stress, dipeptide supplementation can lead to higher viable cell

densities and extended culture viability.

Increased Productivity: Improved cellular health and more efficient nutrient utilization can

translate to higher specific productivity (qP) and overall product titers.

Mechanism of Action

Glycyl-L-histidine is taken up by CHO cells through peptide transporters.[5][6][7] Once inside

the cell, it is rapidly cleaved by intracellular peptidases into its constituent amino acids, glycine

and L-histidine.[5][6][7] These free amino acids then become available for protein synthesis

and other metabolic processes. This intracellular release mechanism ensures a more

controlled supply of amino acids compared to the direct uptake of free amino acids from the

medium.

Potential Roles of Glycine and Histidine

Glycine: As a non-essential amino acid, glycine plays a role in the synthesis of proteins,

purines, and glutathione. Its supplementation can help reduce lactate production.

Histidine: This essential amino acid is a precursor for the synthesis of carnosine, a dipeptide

with antioxidant properties.[8] Histidine itself has antioxidant capabilities and its

supplementation has been shown to reduce oxidative stress.[9][10]

Data Presentation
Due to the novelty of using Glycyl-L-histidine as a specific supplement for CHO cells, direct

quantitative data is not readily available in published literature. The following table summarizes

the effects of related dipeptide supplements on CHO cell culture performance to provide a

comparative context for the potential benefits of Glycyl-L-histidine.
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Dipeptide
Supplement

Cell Line
Culture
Mode

Effect on
Viable Cell
Density
(VCD)

Effect on
Titer/Produ
ctivity

Reference

L-tyrosyl-L-

histidine (YH)
CHO Fed-batch Not specified

Decreased

lactate and

ammonium

by-products,

indicating

improved

metabolic

efficiency.

[4]

Glycyl-L-

tyrosine (GY)

IgG-

producing

CHO-K1

Fed-batch

Increased

peak VCD at

optimal

concentration

s.

Enhanced

IgG titer and

productivity. A

0.5x

concentration

showed the

highest final

titer.

[11][12]

L-alanyl-L-

glutamine

(AQ)

CHO Batch

Increased

peak VCD

and culture

longevity.

Not specified [1]

Glycyl-L-

glutamine

(GQ)

CHO Batch

Slower but

sustained

release of

glutamine,

leading to

stable

growth.

Not specified [1]

Experimental Protocols
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This section provides a detailed methodology for evaluating the effect of Glycyl-L-histidine

supplementation on a recombinant antibody-producing CHO cell line in a fed-batch culture.

1. Materials and Reagents

Recombinant CHO cell line (e.g., CHO-K1, CHO-S, DG44)

Chemically defined basal and feed media

Glycyl-L-histidine (cell culture grade)

Sterile water for injection (WFI)

Shake flasks or benchtop bioreactors

Standard cell culture equipment (incubators, centrifuges, microscopes, etc.)

Analytical equipment for measuring cell density, viability, metabolites, and product titer (e.g.,

cell counter, HPLC, ELISA)

2. Protocol for Evaluating Glycyl-L-histidine Supplementation

2.1. Preparation of Glycyl-L-histidine Stock Solution

Prepare a concentrated stock solution of Glycyl-L-histidine (e.g., 100 mM) by dissolving the

powder in WFI.

Sterile-filter the solution through a 0.22 µm filter.

Store the stock solution at -20°C until use.

2.2. Cell Culture and Supplementation Strategy

Thaw and expand the CHO cell line in the basal medium according to standard protocols.

Inoculate shake flasks or bioreactors at a starting viable cell density of 0.3 x 10^6 cells/mL in

the basal medium.
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Culture the cells at 37°C, 5% CO2, and with appropriate agitation (e.g., 120 rpm for shake

flasks).

On day 3, begin the feeding strategy by adding a percentage of the initial volume of the feed

medium.

Divide the cultures into different experimental groups:

Control Group: Fed with the standard feed medium.

Gly-His Group(s): Fed with the feed medium supplemented with different concentrations of

Glycyl-L-histidine (e.g., 1 mM, 5 mM, 10 mM).

Continue the daily feeding and monitoring for the duration of the culture (typically 12-14

days).

2.3. Monitoring and Analytics

Cell Growth and Viability:

Measure viable cell density and viability daily using a cell counter (e.g., Vi-CELL XR).

Metabolite Analysis:

Collect samples daily and analyze for key metabolites such as glucose, lactate, glutamine,

glutamate, and ammonia using a biochemistry analyzer (e.g., Cedex Bio).

Product Titer:

Quantify the recombinant protein titer every two days using an appropriate method such

as ELISA or HPLC with a Protein A column.

Data Analysis:

Plot the growth curves, viability profiles, metabolite concentrations, and product titers over

time for all experimental groups.

Calculate the specific productivity (qP) to assess the production efficiency per cell.
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Mandatory Visualization
Caption: Experimental workflow for evaluating Glycyl-L-histidine in CHO cells.

Caption: Hypothesized metabolic pathway of Glycyl-L-histidine in CHO cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1371775#glycyl-l-histidine-as-a-supplement-for-cho-
cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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